Cas no 19614-16-5 (1-Bromo-2-(methylsulfanyl)benzene)

• Product Name: 1-Bromo-2-(methylsulfanyl)benzene
• CAS No: 19614-16-5
• MF: C₇H₇BrS
• MW: 203.099479913712
• MDL: MFCD00000066
• CID: 51341
• PubChem ID: 24855774
• Update Time: 2025-04-18

1-Bromo-2-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(methylthio)-
• 2-Bromothioanisole
• 1-BROMO-2-(METHYLTHIO)BENZENE
• 1-bromo-2-methylsulfanylbenzene
• o-Bromothioanisole
• 1-methylthio-2-bromobenzene
• 2-Bromophenyl Methyl Sulfide
• 2-Bromophenyl methyl sulphide
• 2-Br-phenyl methyl sulfide
• TIMTEC-BB SBB006566
• 2-(methylthio)bromobenzene
• o-Bromo(methylthio)benzene
• o-Bromophenyl methyl sulfide
• 2-BROMOTHIOANISOLE 97%
• 2-Bromothioanisole,99%
• 2-Bromothioanisole, 98+%
• 2-(METHYLTHIO)PHENYL BROMIDE
• 1-Bromo-2-methylsulfanyl-benzene
• Sulfide, o-bromophenyl methyl
• 2-bromo thioanisole
• UNII-EXS3LF9T6E
• 1-bromo-2-methylthiobenzene
• A813836
• EN300-79479
• J-512146
• (2-bromophenyl)(methyl)sulfane
• EXS3LF9T6E
• D78172
• ortho-bromothioanisole
• B2023
• 1-bromo-2-(methylthio) benzene
• CS-0150107
• InChI=1/C7H7BrS/c1-9-7-5-3-2-4-6(7)8/h2-5H,1H
• bromothioanisole
• DTXSID70173275
• 1-Bromo-2-(methylsulfanyl)benzene
• MFCD00000066
• 1-Bromo-2-(methylsulfanyl)benzene #
• EINECS 243-183-4
• NS00026384
• 2-Bromothioanisole, 97%
• PS-4724
• 19614-16-5
• 2-bromo-thioanisole
• AKOS015835166
• J-508557
• FT-0611617
• SCHEMBL890738
• DTXCID4095766
• DB-044926

• MDL： MFCD00000066
• Inchi： 1S/C7H7BrS/c1-9-7-5-3-2-4-6(7)8/h2-5H,1H3
• InChI Key： ALAQDUSTXPEHMH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1SC
• BRN： 2243716

Computed Properties

• Exact Mass: 201.94500
• Monoisotopic Mass: 201.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Color/Form: Colorless to light red liquid
• Density: 1.522 g/mL at 25 °C(lit.)
• Melting Point: −24 °C (lit.)
• Boiling Point: 256°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.633(lit.)
• PSA: 25.30000
• LogP: 3.17100
• Solubility: Uncertain

1-Bromo-2-(methylsulfanyl)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT, STENCH
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether